Cas no 1502485-15-5 (1-(2,3-Difluoro-4-hydroxyphenyl)-3-methylbutan-1-one)

• Product Name: 1-(2,3-Difluoro-4-hydroxyphenyl)-3-methylbutan-1-one
• CAS No: 1502485-15-5
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 5746873
• PubChem ID: 81252523
• Update Time: 2025-07-10

1-(2,3-Difluoro-4-hydroxyphenyl)-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-DIFLUORO-4-HYDROXYPHENYL)-3-METHYLBUTAN-1-ONE
• EN300-1276575
• 1502485-15-5
• AKOS019824159
• 1-Butanone, 1-(2,3-difluoro-4-hydroxyphenyl)-3-methyl-
• 1-(2,3-Difluoro-4-hydroxyphenyl)-3-methylbutan-1-one

• Inchi： 1S/C11H12F2O2/c1-6(2)5-9(15)7-3-4-8(14)11(13)10(7)12/h3-4,6,14H,5H2,1-2H3
• InChI Key： OQALBGMLCWWBCH-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(CC(C)C)=O)O)F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.205±0.06 g/cm3(Predicted)
• Boiling Point: 315.0±37.0 °C(Predicted)
• pka: 5.74±0.25(Predicted)

Additional information on 1-(2,3-Difluoro-4-hydroxyphenyl)-3-methylbutan-1-one

Introduction to 1-(2,3-Difluoro-4-hydroxyphenyl)-3-methylbutan-1-one (CAS No. 1502485-15-5)

1-(2,3-Difluoro-4-hydroxyphenyl)-3-methylbutan-1-one is a fluorinated aromatic ketone that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by its CAS number 1502485-15-5, represents a promising scaffold for the development of novel therapeutic agents. The presence of both difluoro and hydroxy substituents in its aromatic ring introduces distinct electronic and steric effects, making it a versatile molecule for further chemical modifications and biological evaluations.

The structural motif of 1-(2,3-Difluoro-4-hydroxyphenyl)-3-methylbutan-1-one is particularly intriguing from a chemical biology perspective. The difluoro group enhances the lipophilicity and metabolic stability of the molecule, while the hydroxy group provides a potential site for hydrogen bonding interactions with biological targets. These features have positioned this compound as a candidate for various pharmacological applications, including the inhibition of enzyme-catalyzed reactions and the modulation of receptor binding affinities.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(2,3-Difluoro-4-hydroxyphenyl)-3-methylbutan-1-one and biological macromolecules. Studies have demonstrated that the difluoro substituents can influence the conformational flexibility of the aromatic ring, thereby affecting its binding mode to protein targets. This conformational adaptability is crucial for designing molecules with high specificity and low toxicity. Furthermore, the hydroxy group can engage in hydrogen bonding with polar residues in proteins, enhancing the binding affinity and selectivity of the compound.

In the realm of drug discovery, 1-(2,3-Difluoro-4-hydroxyphenyl)-3-methylbutan-1-one has been explored as a potential lead compound for treating inflammatory and infectious diseases. Its structural features are reminiscent of known bioactive molecules that exhibit anti-inflammatory properties by inhibiting key signaling pathways. For instance, fluorinated aromatic ketones have been reported to modulate the activity of cyclooxygenase (COX) enzymes, which are central to prostaglandin synthesis in inflammatory responses. The difluoro group in 1-(2,3-Difluoro-4-hydroxyphenyl)-3-methylbutan-1-one may contribute to its ability to interfere with COX activity by stabilizing key transition states during enzyme-substrate interactions.

Moreover, the hydroxy group in this compound can serve as a pharmacophore for interacting with hydrophobic pockets or polar residues in protein targets. This dual functionality has been exploited in designing molecules that exhibit dual-target inhibition, a strategy that often leads to enhanced therapeutic efficacy. For example, recent studies have shown that fluorinated aromatic ketones can simultaneously interact with both enzymatic and allosteric sites on biological targets, leading to more robust pharmacological effects.

The synthesis of 1-(2,3-Difluoro-4-hydroxyphenyl)-3-methylbutan-1-one presents unique challenges due to the presence of sensitive functional groups. However, modern synthetic methodologies have enabled efficient access to this compound through multi-step reactions involving fluorination and hydroxylation techniques. The use of transition metal-catalyzed cross-coupling reactions has further streamlined the synthesis process, allowing for scalable production under controlled conditions. These advances have made it feasible to conduct extensive biological evaluations of this compound without compromising purity or yield.

Biological assays have revealed that 1-(2,3-Difluoro-4-hydroxyphenyl)-3-methylbutan-1-one exhibits promising activity against various disease-related targets. In particular, its ability to modulate kinase activity has been noted in preliminary screenings. Kinases are enzymes that play critical roles in cell signaling pathways associated with cancer progression and inflammation. By inhibiting aberrant kinase activity, this compound could potentially serve as an antineoplastic or anti-inflammatory agent. Further investigations are warranted to elucidate its mechanism of action and assess its therapeutic potential.

The impact of fluorine substitution on pharmaceutical compounds cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic properties, including enhanced bioavailability and metabolic stability. In the case of 1-(2,3-Difluoro-4-hydroxyphenyl)-3-methylbutan-1-one, the difluoro substituents contribute to these favorable properties by increasing lipophilicity while maintaining water solubility. This balance is essential for achieving effective drug delivery systems that ensure optimal therapeutic outcomes.

Recent research has also highlighted the role of fluorinated aromatic compounds in antibiotic development. The structural rigidity introduced by fluorine atoms can enhance binding affinity to bacterial enzymes such as DNA gyrase and topoisomerases. These enzymes are critical for bacterial survival and replication, making them attractive targets for antibiotic design. Preliminary studies suggest that derivatives of 1-(2,3-Difluoro-4-hydroxyphenyl)-3-methylbutan-1-one may exhibit antibacterial activity by interfering with essential bacterial processes.

The future prospects for 1-(2,3-Difluoro-4-hydroxyphenyl)-3-methylbutan-1-one are bright given its versatile structural features and promising biological activities. Continued research efforts are needed to optimize its synthetic routes and evaluate its efficacy in preclinical models. Collaborative studies involving medicinal chemists, biochemists, and pharmacologists will be instrumental in translating this compound into viable therapeutic agents for human health applications.